Cas no 58888-84-9 (3-Hydroxy Valproic Acid (Mixture of Diastereomers))

3-Hydroxy Valproic Acid (Mixture of Diastereomers) Properties

Names and Identifiers

• Pentanoic acid,3-hydroxy-2-propyl-
• 3-Hydroxy Valproic Acid (Mixture of Diastereomers)
• 3-HYDROXY VALPROIC ACID
• 3-Hydroxy Valproic Acid (Mixture of Diastereomers)
• 3-hydroxy-2-propylpentanoic acid
• 3-Hydroxy-2-propylvaleric acid
• 3-OH-VPA
• 2-Propyl-3-hydroxyvaleric acid
• 2-n-Propyl-3-hydroxypentanoic acid
• 3-Hydroxyvalproic acid
• AKOS006272875
• 58888-84-9
• CHEMBL3706502
• CHEBI:80637
• Q27149684
• 3-Hydroxy-valproic acid
• 2-PROPYL-3-HYDROXYPENTANOICACID
• DTXSID10974384
• SCHEMBL1000793
• FT-0670213
• UNII-CW51396YVP
• 3-Hydroxy-2-propylpentanoicacid
• NS00001151
• PD053751
• LMFA01050494
• Pentanoic acid, 3-hydroxy-2-propyl-
• CW51396YVP
• EN300-1296842
• 2-Propyl-3-hydroxypentanoic acid
• +Expand

• MDL： MFCD00869521
• InChIKey： LLPFTSMZBSRZDV-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16O3/c1-3-5-6(8(10)11)7(9)4-2/h6-7,9H,3-5H2,1-2H3,(H,10,11)
• SMILES： CCCC(C(CC)O)C(=O)O

Computed Properties

• Exact Mass: 160.11000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 160.11
• Heavy Atom Count: 11
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: 1.25820
• PSA: 57.53000
• Refractive Index: 1.461
• Boiling Point: 280.7±23.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 137.8±19.1 °C
• Solubility: Slightly soluble (24 g/l) (25 º C),
• Density: 1.043±0.06 g/cm3 (20 ºC 760 Torr),